2-methyl-2H-1,2,3-benzotriazole-4-carboxylic acid
Overview
Description
“2-methyl-2H-1,2,3-benzotriazole-4-carboxylic acid” is a derivative of benzotriazole . Benzotriazole is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms . This compound may be viewed as fused rings of the aromatic compounds benzene and triazole .
Synthesis Analysis
Benzotriazole derivatives are conveniently prepared from 1H-benzotriazole and are characterized by a huge synthetic potential . Their specific reactivity is discussed and illustrated with various examples ranging from methodology in organic chemistry to the total synthesis of complex structures . Most of benzotriazole derivatives are prepared as a mixture of two isomers – the 1H- and 2H-benzotriazole isomers .Molecular Structure Analysis
The molecular structure of benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers . Various structural analyses with UV, IR and 1H-NMR spectra indicate that one of the tautomers is dominant .Chemical Reactions Analysis
Benzotriazole is known to behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor . It confers unique physicochemical properties to its immediate vicinity on various molecular scaffolds . Benzotriazole can form a stable coordination compound on a copper surface and behave as a corrosion inhibitor .Physical And Chemical Properties Analysis
Benzotriazole is a white-to-light tan solid with a density of 1.36 g/mL . It has a melting point of 100 °C and a boiling point of 350 °C . It is soluble in water . It is a weak acid with a pKa = 8.2 and a very weak Brønsted base with pKa < 0 .Scientific Research Applications
- Benzotriazole derivatives, including 2-methylbenzotriazole , are widely used as corrosion inhibitors. They protect metals (such as copper, silver, and aluminum) from oxidation and degradation in both atmospheric and underwater environments. The compound forms a protective layer on metal surfaces, preventing corrosion and enhancing material durability .
- 2-methylbenzotriazole acts as a restrainer (or anti-fogging agent) in photographic emulsions and developing solutions. It helps maintain image clarity by preventing unwanted fogging during film development .
- In analytical chemistry, benzotriazole compounds, including 2-methylbenzotriazole , are used for the determination of silver ions. They form stable complexes with silver, aiding in its quantification .
- 2-methylbenzotriazole serves as a reactant in the synthesis of β-aminocarbonyl compounds. The Mannich reaction, catalyzed by p-toluenesulfonic acid, allows the formation of these valuable organic intermediates .
- Thionyl chloride-catalyzed reactions between 2-methylbenzotriazole and nitrobenzoic acids lead to the formation of acylbenzotriazoles. These compounds find applications in various synthetic processes .
- Researchers have utilized 2-(4-(2H-benzo[d][1,2,3]triazol-2-yl)piperidin-1-yl)aceto hydrazide as a synthon to create novel organic heterocycles. These compounds may evolve into better antimicrobial agents, contributing to the fight against infectious diseases .
Corrosion Inhibition
Photographic Emulsions and Developing Solutions
Silver Determination
Synthesis of β-Aminocarbonyl Compounds
Acylbenzotriazoles Synthesis
Antimicrobial Agent Development
Mechanism of Action
Target of Action
Benzotriazole derivatives have been known to interact with various enzymes and receptors in biological systems . For instance, some benzotriazole derivatives have shown inhibitory activity against xanthine oxidase (XO), a key enzyme involved in purine metabolism .
Mode of Action
Benzotriazole derivatives are known to form diverse non-covalent interactions with their targets, including π–π stacking interactions and hydrogen bonds . These interactions can lead to changes in the activity of the target enzymes or receptors, thereby influencing the biological response.
Biochemical Pathways
If we consider the inhibitory activity of some benzotriazole derivatives against xanthine oxidase, it can be inferred that the purine metabolism pathway could be affected . Inhibition of xanthine oxidase can prevent the conversion of hypoxanthine and xanthine to uric acid, potentially impacting the levels of uric acid in the body.
Result of Action
Benzotriazole derivatives have been reported to exhibit a broad spectrum of biological properties, including anticancer, antifungal, antibacterial, antiviral, antiparasitic, and antioxidative activities . The specific effects would depend on the particular targets and pathways influenced by the compound.
Safety and Hazards
Future Directions
The future directions for the research and application of benzotriazole derivatives are vast. They have been used in a variety of fields, including organic synthesis, corrosion inhibition, and as precursors for drugs . The unique properties of benzotriazole make it a versatile synthetic auxiliary, and further exploration of its potential uses is ongoing .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-2H-1,2,3-benzotriazole-4-carboxylic acid involves the reaction of 2-methyl-1H-benzotriazole with chloroacetic acid in the presence of a base to form the desired product.", "Starting Materials": [ "2-methyl-1H-benzotriazole", "Chloroacetic acid", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Dissolve 2-methyl-1H-benzotriazole in a suitable solvent (e.g. ethanol)", "Add chloroacetic acid and base to the reaction mixture", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and acidify with hydrochloric acid", "Filter the resulting precipitate and wash with water", "Dry the product under vacuum to obtain 2-methyl-2H-1,2,3-benzotriazole-4-carboxylic acid" ] } | |
CAS RN |
1312556-55-0 |
Product Name |
2-methyl-2H-1,2,3-benzotriazole-4-carboxylic acid |
Molecular Formula |
C8H7N3O2 |
Molecular Weight |
177.2 |
Purity |
95 |
Origin of Product |
United States |
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